2-(1-Chloro-2,2,2-trifluoroethyl)phenol

• Molecular Formula: C8H6ClF3O
• Molecular Weight: 210.58 g/mol
• IUPAC Name: 2-(1-chloro-2,2,2-trifluoroethyl)phenol
• InChI: InChI=1S/C8H6ClF3O/c9-7(8(10,11)12)5-3-1-2-4-6(5)13/h1-4,7,13H
• InChI Key: GYXUWWVQSOTFKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(F)(F)F)Cl)O

Description

2-(1-Chloro-2,2,2-trifluoroethyl)phenol is a useful research compound. Its molecular formula is C8H6ClF3O and its molecular weight is 210.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (2.28 ml) was added to a solution of 2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (3.0 g) and pyridine (1.23 ml) in toluene (50 ml). The reaction was stirred at room temperature for 1 hr, after which time the toluene was removed in vacuuo and the residue partitioned between ethyl acetate (100 ml) and 1N HCl (100 ml). The organics were separated and dried over magnesium sulfate, filtered and solvent removed in vacuuo to afford the title compound as a clear oil (3.0 g). 1H NMR (CDCl3): δ 5.93 (m, 1H), 6.90 (d, J=4.52 Hz, 1H), 7.10 (m, 1H), 7.35 (m, 1H), 7.69 (m, 1H).